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Compound of Interest

Compound Name: 0JT008
Cat. No.: B15564623
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

0JT008 is a potent inhibitor of Methionine Aminopeptidase 1¢ (MetAP1c) in Mycobacterium
tuberculosis (Mtb), the causative agent of tuberculosis.[1][2][3] MetAP1c is an essential
enzyme for Mtb viability, making it a promising target for novel anti-tuberculosis therapeutics.[1]
[3] OJT008 demonstrates efficacy against both active and multi-drug-resistant (MDR) strains of
Mtb.[1][2][3] This document provides detailed protocols for the preparation, handling, and
experimental use of OJT008 in a laboratory setting.

Chemical and Physical Properties

0JTO008 is a small molecule inhibitor with the following properties:
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Property Value Reference
Molecular Formula C1sH17CINa [1]
Molecular Weight 324.81 g/mol [1]

CAS Number 256370-29-3 [1]
Appearance White to off-white solid [1]

Purity >98% (typically)

Preparation and Handling

Solubility and Stock Solution Preparation
0JT008 is highly soluble in Dimethyl Sulfoxide (DMSO).[1]

To prepare a 10 mM stock solution:
» Weigh out the desired amount of 0JT008 powder.

» Reconstitute in fresh, anhydrous DMSO to a final concentration of 10 mM. For example, to
prepare 1 mL of a 10 mM stock solution, dissolve 3.25 mg of 0JT008 in 1 mL of DMSO.

« If necessary, use an ultrasonic bath to ensure the compound is fully dissolved.[1]

. Mass for 10
Concentration Solvent Mass for 1 mL Mass for 5 mL L
m
1mM DMSO 0.325 mg 1.625 mg 3.25mg
5mM DMSO 1.625 mg 8.125 mg 16.25 mg
10 mM DMSO 3.25mg 16.25 mg 32.5mg

Storage and Stability

e Solid Form: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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e Stock Solution (in DMSO): Aliquot and store at -80°C for up to 6 months or at -20°C for up to
1 month.[1] Avoid repeated freeze-thaw cycles.[1]

Safety Precautions

As no specific Material Safety Data Sheet (MSDS) is available for 0JT008, standard laboratory
safety practices for handling potent small molecules should be followed:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Experimental Protocols
In Vitro Inhibition of MtMetAP1c

This protocol is for determining the half-maximal inhibitory concentration (ICso) of OJT008
against recombinant MtMetAP1c.

Materials:

e Recombinant MtMetAP1c

e 0OJT008 stock solution (10 mM in DMSO)

e CoClz or NiClz solution

e Assay buffer: 50 mM HEPES (pH 8.0), 100 mM NacCl, 100 pg/mL BSA
e Substrate (e.g., Met-Pro-p-nitroanilide)

o 96-well plates

o Plate reader
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Procedure:

Prepare serial dilutions of OJT008 in DMSO.

e In a 96-well plate, add the assay buffer.

e Add the desired final concentration of CoClz or NiClz (e.g., 100 uM).[1][3]

e Add the diluted OJT008 to the wells. Include a DMSO-only control.

e Add the recombinant MtMetAP1c enzyme.

e Initiate the reaction by adding the substrate.

 Incubate at the optimal temperature for the enzyme.

o Measure the absorbance at the appropriate wavelength for the substrate used.

o Calculate the percent inhibition for each OJT008 concentration and determine the ICso value
using a suitable software.

Reported ICso Values:[1][3]

Enzyme Form ICs0 (M)
CoClz-activated MtMetAP1c 11
NiClz-activated MtMetAP1c 40

Determination of Minimum Inhibitory Concentration
(MIC) against M. tuberculosis

This protocol is for determining the MIC of OJT008 against replicating Mtb strains.
Materials:

e M. tuberculosis strain (e.g., CDC 1551 or a multi-drug-resistant strain)
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o Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween-80, and 10% ADC
(Albumin-Dextrose-Catalase).[4]

e 0OJT008 stock solution (in DMSO)
o Positive control (e.g., isoniazid)

e Negative control (DMSO)

e 96-well plates or culture tubes
Procedure:

e Prepare a culture of the Mtb strain grown to an optical density (OD) of 1.0 and then dilute it
1:100.[4]

e Prepare serial dilutions of OJT008 in the supplemented 7H9 broth in a 96-well plate or
culture tubes.

e Add the diluted Mtb culture to each well/tube.

 Include positive and negative controls.

 Incubate the plates/tubes at 37°C.

» Monitor for bacterial growth for 14 days (for active strains) or 3-4 weeks (for MDR strains).[2]
e The MIC is the lowest concentration of OJT008 that completely inhibits visible growth.

Reported MIC Value:[2]

Mtb Strain MIC (pg/mL) MIC (pM)
Active and MDR Strains <0.063 <0.194
Visualizations
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Signaling Pathway: N-terminal Methionine Excision in M.
tuberculosis
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Caption: Inhibition of N-terminal Methionine Excision by OJT008.

Experimental Workflow: OJT008 Stock Preparation
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Aliquot Stock Solution

Store at -80°C or -20°C

Ready for Use
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Caption: Workflow for preparing OJT008 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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